Cas no 461000-66-8 (Eact)
Eact is a highly selective TMEM16A activator that directly activates TRPV1 channels in sensory nociceptors to produce itching \ acute nociception and thermosensitivity

Eact structure
Product Name:Eact
CAS No:461000-66-8
Molecular Formula:C22H24N2O5S
Molecular Weight:428.501364707947
CID:2089511
PubChem ID:329825687
Eact Properties
Names and Identifiers
-
- Eact
- N-(2-methoxyethyl)-N-(4-phenyl-2-thiazolyl)-3,4,5-trimethoxybenzeneacetamide
- 3,4,5-Trimethoxy-N-(2-methoxyethyl)-N-(4-phenyl-2-thiazolyl)-benzamide
- 3,4,5-Trimethoxy-N-(2-methoxyethyl)-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
- MS-27589
- 3,4,5-trimethoxy-N-(2-methoxyethyl)-N-(4-phenylthiazol-2-yl)benzamide
- E73447
- CHEMBL4303488
- SY327033
- SCHEMBL14706002
- HY-103368
- 461000-66-8
- Eact, >=98% (HPLC)
- Oprea1_697840
- Oprea1_440202
- 3,4,5-Trimethoxy-N-(2-methoxyethyl)-N-(4-phenyl-2-thiazolyl)benzamide
- AKOS000711414
- CS-0027763
- NCGC00379224-02
- MFCD03115431
- DTXSID701346745
- 3,4,5-trimethoxy-N-(2-methoxyethyl)-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
- GTPL13562
-
- MDL: MFCD03115431
- InChIKey: ZUXNHFFVQWADJL-UHFFFAOYSA-N
- Inchi: InChI=1S/C22H24N2O5S/c1-26-11-10-24(22-23-17(14-30-22)15-8-6-5-7-9-15)21(25)16-12-18(27-2)20(29-4)19(13-16)28-3/h5-9,12-14H,10-11H2,1-4H3
- SMILES: COCCN(C1=NC(=CS1)C2=CC=CC=C2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC
Computed Properties
- Exact Mass: 428.14059304g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 9
- Monoisotopic Mass: 428.14059304g/mol
- Heavy Atom Count: 30
- Complexity: 520
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 98.4Ų
Experimental Properties
- Solubility: Insuluble (2.4E-3 g/L) (25 ºC),
- Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
Eact Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DMCS-100mg |
3,4,5-Trimethoxy-N-(2-methoxyethyl)-N-(4-phenyl-2-thiazolyl)-benzamide |
461000-66-8 | 98% | 100mg |
$1067.00 | 2025-02-26 | |
A2B Chem LLC | AG34700-1mg |
3,4,5-Trimethoxy-N-(2-methoxyethyl)-N-(4-phenyl-2-thiazolyl)-benzamide |
461000-66-8 | ≥98% | 1mg |
$34.00 | 2024-04-20 | |
Aaron | AR00DML4-5mg |
3,4,5-Trimethoxy-N-(2-methoxyethyl)-N-(4-phenyl-2-thiazolyl)-benzamide |
461000-66-8 | 98% | 5mg |
$35.00 | ||
Ambeed | A1209836-100mg |
3,4,5-Trimethoxy-N-(2-methoxyethyl)-N-(4-phenyl-1,3-thiazol-2-yl)benzamide |
461000-66-8 | 98% | 100mg |
$154.0 | 2025-02-20 | |
Axon Medchem | 2576-5 mg |
Eact |
461000-66-8 | 100% | 5mg |
€85.00 | 2023-07-10 | |
ChemScence | CS-0027763-5mg |
Eact |
461000-66-8 | 98.28% | 5mg |
$90.0 | 2022-04-27 | |
eNovation Chemicals LLC | Y1248049-5mg |
3,4,5-Trimethoxy-N-(2-methoxyethyl)-N-(4-phenyl-2-thiazolyl)-benzamide |
461000-66-8 | 98% | 5mg |
$305 | 2023-05-17 | |
MedChemExpress | HY-103368-10mM*1mLinDMSO |
Eact |
461000-66-8 | 98.28% | 10mM*1mLinDMSO |
¥990 | 2022-03-28 | |
TRC | E975113-1mg |
Eact |
461000-66-8 | 1mg |
$ 105.00 | 2022-06-05 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15192-2 mg |
Eact |
461000-66-8 | 98.62% | 2mg |
¥489.00 | 2022-04-26 |
Eact Related Literature
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Guillaume Berionni,Anne-Marie Gon?alves,Charles Mathieu,Thomas Devic,Arnaud Etchéberry,Régis Goumont Phys. Chem. Chem. Phys. 2011 13 2857
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Hai-Yan Su,Yonghui Zhao,Jin-Xun Liu,Keju Sun,Wei-Xue Li Catal. Sci. Technol. 2017 7 2967
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3. Design principles of tuning oxygen vacancy diffusion in SrZrO3 for resistance random access memoryZhonglu Guo,Linggang Zhu,Jian Zhou,Zhimei Sun J. Mater. Chem. C 2015 3 4081
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Diana Yepes,Oscar Donoso-Tauda,Patricia Pérez,Jane S. Murray,Peter Politzer,Pablo Jaque Phys. Chem. Chem. Phys. 2013 15 7311
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Francesco Cannizzaro,Sjoerd Kurstjens,Tom van den Berg,Emiel J. M. Hensen,Ivo A. W. Filot Catal. Sci. Technol. 2023 13 4701
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Diana Yepes,Jane S. Murray,Patricia Pérez,Luis R. Domingo,Peter Politzer,Pablo Jaque Phys. Chem. Chem. Phys. 2014 16 6726
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Amjad Al Taleb,Frederik Schiller,Denis V. Vyalikh,José María Pérez,Sabine V. Auras,Daniel Farías,J. Enrique Ortega Phys. Chem. Chem. Phys. 2024 26 1770
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Amjad Al Taleb,Frederik Schiller,Denis V. Vyalikh,José María Pérez,Sabine V. Auras,Daniel Farías,J. Enrique Ortega Phys. Chem. Chem. Phys. 2024 26 1770
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9. Semiconductivity of organic substances. Part 12.—Electrode injection of charge carriers into crystals of small aromatic moleculesD. D. Eley,A. S. Fawcett,M. R. Willis Trans. Faraday Soc. 1968 64 1513
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Pramod Kumar Verma,Abhinanadan Makhal,Rajib Kumar Mitra,Samir Kumar Pal Phys. Chem. Chem. Phys. 2009 11 8467
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:461000-66-8)Eact

Purity:99%/99%
Quantity:250mg/1g
Price($):276.0/966.0